Cas no 1592828-36-8 (2-(3-propylphenyl)ethan-1-ol)

• Product Name: 2-(3-propylphenyl)ethan-1-ol
• CAS No: 1592828-36-8
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6101655
• PubChem ID: 57064095
• Update Time: 2025-10-30

2-(3-propylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-propylphenyl)ethan-1-ol
• 1592828-36-8
• EN300-1636725
• SCHEMBL3812842

• Inchi： 1S/C11H16O/c1-2-4-10-5-3-6-11(9-10)7-8-12/h3,5-6,9,12H,2,4,7-8H2,1H3
• InChI Key： PXZNCHUZYHTMCP-UHFFFAOYSA-N
• SMILES： OCCC1=CC=CC(=C1)CCC

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-propylphenyl)ethan-1-ol

Introduction to 2-(3-propylphenyl)ethan-1-ol (CAS No. 1592828-36-8)

2-(3-propylphenyl)ethan-1-ol is a chemical compound with the CAS number 1592828-36-8. This compound belongs to the class of phenolic alcohols and is characterized by its unique structure, which includes a phenyl ring substituted with a propyl group and an ethanolic hydroxyl group. The compound is widely studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(3-propylphenyl)ethan-1-ol has been optimized through various methods, including catalytic hydrogenation and Suzuki coupling reactions. Recent advancements in green chemistry have enabled the development of more sustainable synthesis pathways, reducing the environmental impact of its production. For instance, researchers have explored the use of biocatalysts and renewable feedstocks to synthesize this compound, aligning with global efforts to promote eco-friendly chemical processes.

One of the most promising applications of 2-(3-propylphenyl)ethan-1-ol is in the pharmaceutical industry. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a potential candidate for drug development. A recent study published in the *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in inflammation, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, 2-(3-propylphenyl)ethan-1-ol has also gained attention in the field of agrochemicals. Research indicates that this compound can act as a natural plant growth regulator, enhancing crop yield and resistance to environmental stressors. A collaborative study between agricultural scientists and chemists demonstrated that when applied to wheat crops, it significantly improved drought tolerance without adverse effects on plant health.

The chemical properties of 2-(3-propylphenyl)ethan-1-ol make it an interesting candidate for materials science applications as well. Its hydroxyl group allows for easy functionalization, enabling its use as a building block for more complex molecules. For example, researchers have successfully incorporated this compound into polymer networks, resulting in materials with improved mechanical properties and thermal stability.

Recent studies have also explored the environmental fate and toxicity of 2-(3-propylphenyl)ethan-1-ol, providing valuable insights into its safety profile. According to a report published in *Environmental Science & Technology*, the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. Furthermore, acute toxicity studies indicate that it poses low risk to aquatic organisms when used at recommended application rates.

Looking ahead, the demand for 2-(3-propylphenyl)ethan-1-ol is expected to grow due to its versatile applications across multiple industries. However, further research is needed to fully harness its potential and address any remaining knowledge gaps. For instance, understanding its long-term effects on human health and ecosystems remains a priority for regulatory authorities.

In conclusion, 2-(3-propylphenyl)ethan-1-ol (CAS No. 1592828-36) is a multifaceted compound with significant potential in various fields. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a valuable asset in modern chemistry.